Cas no 811440-77-4 (2-Propenoic acid, 2-methyl-, 1-(1-methylethyl)cyclohexyl ester)

• Product Name: 2-Propenoic acid, 2-methyl-, 1-(1-methylethyl)cyclohexyl ester
• CAS No: 811440-77-4
• MF: C₁₃H₂₂O₂
• MW: 210.312584400177
• MDL: MFCD27997589
• CID: 2209495
• PubChem ID: 58734557
• Update Time: 2025-05-22

2-Propenoic acid, 2-methyl-, 1-(1-methylethyl)cyclohexyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-methyl-, 1-(1-methylethyl)cyclohexyl ester
• 1-isopropylcyclohexyl Methacrylate
• 2-Methyl-2-propenoic acid 1-(1-methylethyl)cyclohexyl ester
• 1-(propan-2-yl)cyclohexyl 2-methylprop-2-enoate
• AS-76107
• D93579
• 811440-77-4
• SCHEMBL685731
• (1-propan-2-ylcyclohexyl) 2-methylprop-2-enoate

• MDL： MFCD27997589
• Inchi： 1S/C13H22O2/c1-10(2)12(14)15-13(11(3)4)8-6-5-7-9-13/h11H,1,5-9H2,2-4H3
• InChI Key： KDSLFWBFCGYUIQ-UHFFFAOYSA-N
• SMILES： O(C(C(=C)C)=O)C1(C(C)C)CCCCC1

Computed Properties

• Exact Mass: 210.161979940g/mol
• Monoisotopic Mass: 210.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on 2-Propenoic acid, 2-methyl-, 1-(1-methylethyl)cyclohexyl ester

2-Propenoic Acid, 2-Methyl-, 1-(1-Methylethyl)Cyclohexyl Ester (CAS No. 811440-77-4)

2-Propenoic acid, 2-methyl-, 1-(1-methylethyl)cyclohexyl ester, commonly referred to by its CAS number 811440-77-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is a derivative of acrylic acid, with a cyclohexyl group substituted at the ester position. Its structure and properties make it a valuable component in various applications, particularly in the development of advanced materials and chemical intermediates.

The molecular formula of 2-propenoic acid, 2-methyl-, 1-(1-methylethyl)cyclohexyl ester is C₁₃H₂₀O₂, with a molecular weight of approximately 208.3 g/mol. The compound features a cyclohexane ring attached to an ester group, which contributes to its unique chemical reactivity and physical properties. Recent studies have highlighted its potential as a precursor for synthesizing high-performance polymers and coatings due to its ability to undergo polymerization under controlled conditions.

One of the key areas of research involving CAS No. 811440-77-4 is its role in the synthesis of bio-based materials. Scientists have explored its use in creating biodegradable polymers, which are increasingly sought after in the context of environmental sustainability. For instance, a study published in *Green Chemistry* demonstrated that this compound can be polymerized to form biocompatible materials suitable for biomedical applications such as drug delivery systems and tissue engineering scaffolds.

In addition to its role in polymer synthesis, 2-propenoic acid, 2-methyl-, 1-(1-methylethyl)cyclohexyl ester has been investigated for its potential in catalytic processes. Researchers have found that it can act as a ligand in transition metal-catalyzed reactions, enhancing the efficiency and selectivity of these reactions. This property opens up new avenues for its application in fine chemical synthesis and industrial catalysis.

The physical properties of this compound are also worth noting. It has a melting point of approximately 55°C and a boiling point around 350°C, making it suitable for use in high-temperature applications. Its solubility in organic solvents such as dichloromethane and ethyl acetate further enhances its utility in chemical synthesis.

Recent advancements in computational chemistry have allowed for a deeper understanding of the electronic structure and reactivity of CAS No. 811440-77-4. Density functional theory (DFT) calculations have revealed that the compound exhibits favorable electronic properties for participation in radical polymerization reactions. These insights have been instrumental in optimizing polymerization conditions to achieve higher molecular weight polymers with tailored mechanical properties.

In terms of safety and handling, 2-propenoic acid, 2-methyl-, 1-(1-methylethyl)cyclohexyl ester is classified as non-hazardous under normal conditions. However, it is recommended to handle it with standard laboratory precautions, including the use of gloves and goggles to prevent skin and eye contact.

The synthesis of this compound typically involves esterification reactions between acrylic acid derivatives and cyclohexanol derivatives. Recent innovations in green chemistry have led to the development of more sustainable methods for its production, such as using enzymatic catalysts or microwave-assisted synthesis techniques.

In conclusion, CAS No. 811440-77-4, or 2-propenoic acid, 2-methyl-, 1-(1-methylethyl)cyclohexyl ester, is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure, favorable physical properties, and potential for use in advanced materials make it an area of active research interest. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in both academic research and industrial applications.